Cas no 790285-67-5 (2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide)

2-(3-Formylphenoxy)-N-(thiophen-2-yl)methylacetamide is a specialized organic compound featuring a unique molecular structure combining a formylphenoxy group with a thiophene-methylacetamide moiety. This bifunctional molecule is of interest in synthetic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, or functional materials. The presence of both aldehyde and amide functional groups offers versatility for further derivatization, enabling applications in cross-coupling reactions, condensation processes, or as a building block for heterocyclic synthesis. Its structural design may facilitate selective reactivity in targeted synthetic pathways, making it valuable for research in medicinal chemistry and material science. The compound's stability under standard conditions ensures practical handling in laboratory settings.
2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide structure
790285-67-5 structure
Product Name:2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide
CAS No:790285-67-5
MF:C14H13NO3S
MW:275.322922468185
CID:5456084
PubChem ID:2515340
Update Time:2025-10-28

2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-formylphenoxy)-N-[(thiophen-2-yl)methyl]acetamide
    • EN300-26581516
    • 2-(3-formylphenoxy)-N-(thiophen-2-ylmethyl)acetamide
    • 790285-67-5
    • AKOS017001688
    • Z18376932
    • 2-(3-Formylphenoxy)-N-(2-thienylmethyl)acetamide
    • 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide
    • Inchi: 1S/C14H13NO3S/c16-9-11-3-1-4-12(7-11)18-10-14(17)15-8-13-5-2-6-19-13/h1-7,9H,8,10H2,(H,15,17)
    • InChI Key: VBOLDJBVSLQQEA-UHFFFAOYSA-N
    • SMILES: C(NCC1SC=CC=1)(=O)COC1=CC=CC(C=O)=C1

Computed Properties

  • Exact Mass: 275.06161445g/mol
  • Monoisotopic Mass: 275.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 544.4±45.0 °C(Predicted)
  • pka: 13.50±0.46(Predicted)

2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581516-0.05g
2-(3-formylphenoxy)-N-[(thiophen-2-yl)methyl]acetamide
790285-67-5 95.0%
0.05g
$212.0 2025-03-20

2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide Related Literature

Additional information on 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide

Recent Advances in the Study of 2-(3-Formylphenoxy)-N-(thiophen-2-yl)methylacetamide (CAS: 790285-67-5)

The compound 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide (CAS: 790285-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a formylphenoxy group with a thiophene methylacetamide moiety, has been the subject of several cutting-edge studies aimed at elucidating its biological activities and mechanisms of action.

Recent research has focused on the synthesis and optimization of 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against a range of kinase enzymes, suggesting its potential as a multi-targeted therapeutic agent. The study employed molecular docking simulations and in vitro assays to validate these findings.

In the context of drug discovery, 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide has shown promise as a lead compound for the development of novel anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound significantly reduced pro-inflammatory cytokine production in macrophage cell lines, with minimal cytotoxicity. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways.

From a structural perspective, the presence of both the formyl and thiophene groups in 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide provides unique opportunities for further chemical modifications. Recent work published in ACS Medicinal Chemistry Letters (2024) explored various analogs of this compound, identifying several with enhanced pharmacokinetic properties. These modifications included substitutions at the formyl group and variations in the thiophene moiety, leading to compounds with improved metabolic stability.

The mechanism of action of 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide continues to be an area of active investigation. A recent proteomics study (Nature Chemical Biology, 2024) revealed that this compound interacts with multiple protein targets involved in cell signaling pathways, explaining its broad biological effects. This polypharmacological profile makes it particularly interesting for complex diseases where multi-target approaches are advantageous.

Looking forward, the development of 2-(3-formylphenoxy)-N-(thiophen-2-yl)methylacetamide and its derivatives faces several challenges, including optimization of drug-like properties and demonstration of efficacy in animal models. However, the current body of research suggests this compound represents a valuable scaffold for future drug discovery efforts in areas ranging from oncology to inflammatory diseases. Continued investigation of its structure-activity relationships and biological targets will be crucial for translating these findings into clinical applications.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.